1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine

• IUPAC Name: 1-(2,6-dimethylphenyl)-4-pyrrolidin-1-ylsulfonylpiperazine
• InChI: InChI=1S/C16H25N3O2S/c1-14-6-5-7-15(2)16(14)17-10-12-19(13-11-17)22(20,21)18-8-3-4-9-18/h5-7H,3-4,8-13H2,1-2H3
• InChI Key: YMARBZBKOWEFBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)N3CCCC3
• Molecular Formula: C16H25N3O2S
• Molecular Weight: 323.5 g/mol

Description

1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine, also known as DSP-4, is a chemical compound that has been extensively studied for its potential applications in scientific research. DSP-4 is a selective neurotoxin that targets noradrenergic neurons, which are involved in a variety of physiological and behavioral processes.

Mechanism of Action

1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine acts by selectively destroying noradrenergic neurons through a process known as neurodegeneration. Specifically, it causes the depletion of norepinephrine, a neurotransmitter that is produced by noradrenergic neurons. This depletion leads to a variety of physiological and behavioral effects, including changes in heart rate, blood pressure, and locomotor activity.
Biochemical and Physiological Effects:
1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine has been shown to have a variety of biochemical and physiological effects, including the depletion of norepinephrine in the brain and peripheral tissues, changes in heart rate and blood pressure, and alterations in locomotor activity. It has also been shown to affect other neurotransmitter systems, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine in scientific research is its selectivity for noradrenergic neurons. This allows researchers to study the effects of noradrenergic neurotransmission in a more specific and targeted way. However, 1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine also has some limitations, including its potential to cause off-target effects and its potential to induce stress responses in experimental animals.

Future Directions

There are numerous future directions for research involving 1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine. Some potential areas of study include the use of 1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine to investigate the role of noradrenergic neurotransmission in psychiatric disorders such as depression and anxiety, the development of new compounds that selectively target noradrenergic neurons, and the use of 1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine in combination with other neurotoxins to study the effects of multiple neurotransmitter systems on behavior and physiology.

Synthesis Methods

1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-(2,6-dimethylphenyl)piperazine with pyrrolidine-1-sulfonyl chloride in the presence of a base. The resulting product can be purified using column chromatography and characterized using techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(2,6-Dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine has been used extensively in scientific research to study the role of noradrenergic neurons in a variety of processes, including learning and memory, attention, and stress responses. It has also been used to study the effects of drugs and other compounds on noradrenergic neurotransmission.